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Compound of Interest

Compound Name: Methyl cedryl ether

Cat. No.: B010592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl Cedryl Ether, a semi-
synthetic derivative of cedrol with significant applications in the fragrance industry and
emerging potential in biomedical research. This document details its chemical identity,
physicochemical properties, synthesis protocols, and biological activities, with a focus on its
interaction with the PPAR signaling pathway.

Chemical Identification

Methyl Cedryl Ether is a versatile compound known by several identifiers. The primary CAS
Registry Number is 67874-81-1.[1] Another frequently cited CAS number is 19870-74-7.[1][2][3]
The differences in these numbers often relate to specific stereoisomers or proprietary
formulations.

The IUPAC name for the stereoisomer associated with CAS number 67874-81-1 is (1S,8R)-8-
methoxy-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undecane. Other systematic names include
(3R,3aS,6R,7R,8aS)-octahydro-6-methoxy-3,6,8,8-tetramethyl-1H-3a,7-methanoazulene.[4]

Physicochemical Properties

Methyl Cedryl Ether is a colorless to pale yellow liquid recognized for its characteristic woody
and ambergris aroma.[1][5][6][7] It is insoluble in water but soluble in alcohol and oils.[5] The
following table summarizes its key physicochemical properties.
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Property Value References
Molecular Formula C16H280 [11121171
Molecular Weight 236.39 - 236.4 g/mol [BlI21[71[9]
Appearance Colorless to pale yellow liquid [11081[7]

Odor VWe(t)ii)/Z)r/, dry, ambergris, earthy, EIEIEI7L0]
Boiling Point ~258 - 268.31 °C [81[21[51[9]
Density 0.969 t0 0.980 g/mL @ 25 °C [8112][10]
Refractive Index 1.4940to 1.5040 @ 20 °C [81[2][10]
Flash Point >100 °C (135 °C) [8][5]1[9][10]
Purity >92% to >97% [1]81[2][10]

Experimental Protocols

Methyl Cedryl Ether is synthesized from cedrol, a primary constituent of cedarwood oill,

through a nucleophilic substitution reaction.[1] A common method is the Williamson ether

synthesis.

Materials:

Cedrol

Methylating agent (e.g., dimethyl sulfate or iodomethane)

Base (e.g., sodium hydride, potassium carbonate, or sodium amide)[1][4]

Organic solvent (e.g., Dimethyl sulfoxide - DMSO)[11]

Procedure:

 In areaction flask, dissolve cedrol in an appropriate organic solvent.
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» Add a base, such as sodium hydride, to the solution to deprotonate the hydroxyl group of
cedrol, forming a sodium alkoxide.[4]

« Introduce the methylating agent, such as dimethyl sulfate or iodomethane, to the reaction
mixture.[4] The alkoxide ion will act as a nucleophile, attacking the methyl group of the
methylating agent and displacing the leaving group to form the ether linkage.

e The reaction is typically carried out at a temperature ranging from 40 to 140 °C for 3to 7
hours.[12] The exact temperature and reaction time will depend on the choice of solvent and
reagents.

 After the reaction is complete, the mixture is worked up to isolate the Methyl Cedryl Ether.
This may involve quenching the reaction, extraction, and purification steps such as vacuum
distillation to yield the final product with a purity of over 97%.[12]

Biological Activity and Signaling Pathways

Recent preclinical studies have highlighted the potential of Methyl Cedryl Ether in metabolic
regulation, particularly in the context of obesity.

Dietary supplementation with Methyl Cedryl Ether has been shown to ameliorate adiposity
and hepatic steatosis in mice fed a high-fat diet.[1] Transcriptome analysis of epididymal white
adipose tissue (WAT) revealed that Methyl Cedryl Ether significantly affects the Peroxisome
Proliferator-Activated Receptor (PPAR) signaling pathway.[1][13]

Key findings include:

o Upregulation of thermogenesis markers: An increase in the expression of PGC-1a, PRDM16,
and UCP1 in white adipose tissue, suggesting enhanced energy expenditure.[1]

o Downregulation of adipogenesis genes: A decrease in the expression of FAS and C/EBPa.[1]

o Regulation of fatty acid metabolism genes: Upregulation of genes involved in fatty acid
oxidation (Cyp4al2b and Acaalb) and fatty acid transport (Slc27al and Acsbg2).[13]

The modulation of the PPAR signaling pathway by Methyl Cedryl Ether appears to be a key
mechanism behind its anti-obesity effects.[1][13]
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Modulation of PPAR Signaling by Methyl Cedryl Ether.

Safety and Handling

Methyl Cedryl Ether is classified as an irritant and may cause skin and eye irritation.[1] It may
also cause an allergic skin reaction.[14] It is recommended to handle this chemical with
appropriate personal protective equipment. For storage, it should be kept in a tightly closed
container in a cool, dry place, protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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